Cas no 881083-12-1 (N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylcyclohexanecarbohydrazide)

• Product Name: N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylcyclohexanecarbohydrazide
• CAS No: 881083-12-1
• MF: C₁₉H₂₁ClN₆O
• MW: 384.862642049789
• CID: 5835986
• PubChem ID: 8539005
• Update Time: 2025-05-24

N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylcyclohexanecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-[1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]hydrazide
• N'-(1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)cyclohexanecarbohydrazide
• F1887-0338
• N'-[1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]cyclohexanecarbohydrazide
• N'-[1-(3-chloro-4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]cyclohexanecarbohydrazide
• STL489387
• N-{[1-(3-chloro-4-methylphenyl)pyrazolo[4,5-e]pyrimidin-4-yl]amino}cyclohexylc arboxamide
• AKOS002326500
• AB00677622-01
• 881083-12-1
• N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylcyclohexanecarbohydrazide

• Inchi： 1S/C19H21ClN6O/c1-12-7-8-14(9-16(12)20)26-18-15(10-23-26)17(21-11-22-18)24-25-19(27)13-5-3-2-4-6-13/h7-11,13H,2-6H2,1H3,(H,25,27)(H,21,22,24)
• InChI Key： LQWLWRSRNLJMIS-UHFFFAOYSA-N
• SMILES： C1(C(NNC2N=CN=C3N(C4=CC=C(C)C(Cl)=C4)N=CC3=2)=O)CCCCC1

Computed Properties

• Exact Mass: 384.1465370g/mol
• Monoisotopic Mass: 384.1465370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 500.3±50.0 °C(Predicted)
• pka: 11.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylcyclohexanecarbohydrazide

N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylcyclohexanecarbohydrazide: A Promising Compound in Medicinal Chemistry

N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylcyclohexanecarbohydrazide (CAS No. 881083-12-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylcyclohexanecarbohydrazide is characterized by a pyrazolo[3,4-d]pyrimidine core linked to a cyclohexane ring through a hydrazide moiety. The presence of the 3-chloro-4-methylphenyl substituent adds to the compound's structural complexity and contributes to its unique pharmacological profile. This structural feature is crucial for its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylcyclohexanecarbohydrazide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylcyclohexanecarbohydrazide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylcyclohexanecarbohydrazide have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylcyclohexanecarbohydrazide in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigation and potential approval as a new therapeutic agent.

The development of N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylcyclohexanecarbohydrazide is part of a broader effort to discover and develop novel small molecules with improved therapeutic profiles. The compound's unique structure and multifaceted biological activities make it an attractive candidate for further research and development in various medical fields.

In conclusion, N'-1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylcyclohexanecarbohydrazide (CAS No. 881083-12-1) represents a promising advancement in medicinal chemistry. Its potential applications in cancer treatment and inflammatory diseases highlight its significance as a lead compound for further exploration. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the development of new treatments for unmet medical needs.